molecular formula C8H12ClN5O B8411334 6-Chloro-5-(morpholin-4-yl)pyridazin-3-ylhydrazine

6-Chloro-5-(morpholin-4-yl)pyridazin-3-ylhydrazine

Cat. No.: B8411334
M. Wt: 229.67 g/mol
InChI Key: SUXYJBSEDDEAMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Chloro-5-(morpholin-4-yl)pyridazin-3-ylhydrazine is a useful research compound. Its molecular formula is C8H12ClN5O and its molecular weight is 229.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H12ClN5O

Molecular Weight

229.67 g/mol

IUPAC Name

(6-chloro-5-morpholin-4-ylpyridazin-3-yl)hydrazine

InChI

InChI=1S/C8H12ClN5O/c9-8-6(5-7(11-10)12-13-8)14-1-3-15-4-2-14/h5H,1-4,10H2,(H,11,12)

InChI Key

SUXYJBSEDDEAMK-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1C2=CC(=NN=C2Cl)NN

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-(3,6-dichloropyridazin-4-yl)morpholine (5 g, 21.3 mmol) and hydrazine hydrate (7.0 ml, 141 mmol) in 1,4-dioxane (100 ml) was stirred and heated at reflux for 20 hours. Upon cooling the 1,4-dioxane was removed in vacuo. The residue was then partitioned between dichloromethane and saturated aqueous sodium hydrogen carbonate. The aqueous layer was further extracted with dichloromethane (×2). The combined organic extracts were dried (Na2SO4), filtered and evaporated. The residue was purified by chromatography on silica gel, eluting with dichloromethane/methanol/aqueous ammonia (91:8:1) to give 6-chloro-5-(morpholin-4-yl)pyridazin-3-ylhydrazine (3.6 g, 74%): 1H NMR (250 MHz, d6-DMSO) δ3.17-3.37 (4H, m), 3.72-3.77 (4H, m), 4.31 (2H, br s), 6.58 (1H, s), 7.97 (1H, br s); MS (ES+) m/e 230, 232 [MH+].
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
7 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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